Cas no 1208950-13-3 (9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-one)

• Product Name: 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-one
• CAS No: 1208950-13-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD13196354
• CID: 5157576
• Update Time: 2025-10-18

9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 9-(cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one
• 9-Azabicyclo[3.3.1]nonan-3-one, 9-(cyclopropylmethyl)-
• 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-one

• MDL： MFCD13196354
• Inchi： 1S/C12H19NO/c14-12-6-10-2-1-3-11(7-12)13(10)8-9-4-5-9/h9-11H,1-8H2
• InChI Key： HKMOULULJSIZFS-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC(C1)N2CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 9-(cyclopropylmethyl)-9-azabicyclo3.3.1nonan-3-one

9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one

The compound 9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one (CAS No: 1208950-13-3) is a highly specialized organic molecule with a unique bicyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of azabicyclic ketones, which are known for their potential applications in drug design and development.

The structure of 9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one consists of a bicyclo[3.3.1]nonane framework, which is a fused bicyclic system with three rings: two six-membered rings and one five-membered ring, creating a rigid and stable structure ideal for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of azabicyclic compounds like 9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one in the development of novel therapeutic agents, particularly in the field of neuroscience and oncology.

The cyclopropylmethyl group attached to the nitrogen atom in the bicyclic system introduces additional steric and electronic effects, which can significantly influence the compound's reactivity and selectivity in biological systems.

Furthermore, the ketone functionality at position 3 of the bicyclic system provides an additional site for chemical modification, enabling researchers to explore its potential as a precursor for more complex molecules or as a building block in medicinal chemistry.

Recent advancements in synthetic methodologies have made it possible to synthesize 9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one with high efficiency and purity, which has facilitated its use in various research applications.

In conclusion, 9-(Cyclopropylmethyl)-9-azabicyclo[3.3.1]nonan-3-one (CAS No: 1208950-13-3) is a promising compound with diverse applications in organic synthesis and drug discovery.